Cas no 158014-83-6 (3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one)

3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one structure
158014-83-6 structure
Product Name:3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one
CAS No:158014-83-6
MF:C15H13NO
MW:223.269823789597
CID:2779832
PubChem ID:613995
Update Time:2025-04-21

3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one
    • 1-(2-pyridyl)-3-p-tolyl-2-propen-1-one;(E)-1-(pyridin-2-yl)-3-p-tolylprop-2-en-1-one;(E)-3-(4-methylphenyl)-1-(pyrid-2-yl)prop-2-enone;3-(p-methylphenyl)-1-(2-pyridyl)-propenone;1-(2-pyridyl)-3-(4-methylphenyl)prop-2-en-1-one;(E)-3-(4-methylphenyl)-1-(pyridin-2-yl)-2-propen-1-one;(E)-3-(4-methylphenyl)-1-(2-pyridyl)-2-propen-1-one;2-Propen-1-one,3-(4-methylphenyl)-1-(2-pyridinyl)-,(2E);
    • 2-Propen-1-one, 3-(4-methylphenyl)-1-(2-pyridinyl)-, (2E)-
    • DTXSID50346687
    • 158014-83-6
    • Inchi: 1S/C15H13NO/c1-12-5-7-13(8-6-12)9-10-15(17)14-4-2-3-11-16-14/h2-11H,1H3
    • InChI Key: QAXZVTXDKRUVTD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CN=1)C=CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 223.10000
  • Monoisotopic Mass: 223.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 3.28610
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